2-((1-(2-morpholino-2-oxoethyl)-1H-indol-3-yl)sulfonyl)-N-(o-tolyl)acetamide

• IUPAC Name: N-(2-methylphenyl)-2-[1-(2-morpholin-4-yl-2-oxoethyl)indol-3-yl]sulfonylacetamide
• InChI: InChI=1S/C23H25N3O5S/c1-17-6-2-4-8-19(17)24-22(27)16-32(29,30)21-14-26(20-9-5-3-7-18(20)21)15-23(28)25-10-12-31-13-11-25/h2-9,14H,10-13,15-16H2,1H3,(H,24,27)
• InChI Key: QUACGJRKTKMATB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)CS(=O)(=O)C2=CN(C3=CC=CC=C32)CC(=O)N4CCOCC4
• Molecular Formula: C23H25N3O5S
• Molecular Weight: 455.5 g/mol
• CAS No.: 878058-84-5

Description

2-((1-(2-morpholino-2-oxoethyl)-1H-indol-3-yl)sulfonyl)-N-(o-tolyl)acetamide is a useful research compound. Its molecular formula is C23H25N3O5S and its molecular weight is 455.53. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antifungal Applications

Research has identified derivatives of the compound as potent fungicidal agents, with specific effectiveness against Candida and Aspergillus species. Modifications to the core structure have shown to improve plasmatic stability while retaining in vitro antifungal activity, demonstrating potential for systemic antifungal applications (Bardiot et al., 2015).

Anticancer Activity

A series of novel indole-based sulfonohydrazide derivatives containing the morpholine heterocyclic ring have been synthesized and evaluated against human breast cancer cells. Among these, certain chemotypes have shown significant inhibition of cancer cell proliferation, highlighting the potential for the development of selective and effective cancer therapies (Gaur et al., 2022).

Antimicrobial Agents

The compound's derivatives have also been explored for their antimicrobial properties, with some showing good to moderate activity against a range of microbial species. This includes the design and synthesis of triazole derivatives containing the morpholine moiety, indicating the broad-spectrum potential of these compounds in combating microbial infections (Sahin et al., 2012).

Structural and Chemical Studies

The crystal structures of related (oxothiazolidin-2-ylidene)acetamides have been described, providing insights into the structural aspects that could influence the bioactivity of these compounds. Such studies are crucial for understanding the interaction mechanisms of these molecules with biological targets and for the rational design of more effective therapeutic agents (Galushchinskiy et al., 2017).